Cas no 1805936-31-5 (Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-carboxylate)

Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-carboxylate is a versatile pyridine-based intermediate widely used in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 3-position and a difluoromethyl group at the 5-position—enhance reactivity, enabling selective functionalization in cross-coupling reactions. The ethyl ester moiety offers additional flexibility for further derivatization. This compound is particularly valuable in the development of bioactive molecules due to its balanced electronic properties and stability under various reaction conditions. Its high purity and well-defined structure make it a reliable building block for researchers in medicinal chemistry and material science.

Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-carboxylate structure

1805936-31-5 structure

Product Name:Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-carboxylate

CAS No:1805936-31-5

MF:C₁₀H₁₀BrF₂NO₂

MW:294.092709064484

CID:4864504

Update Time:2025-05-21

Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-carboxylate
- Inchi： 1S/C10H10BrF2NO2/c1-3-16-10(15)8-6(9(12)13)4-7(11)5(2)14-8/h4,9H,3H2,1-2H3
- InChI Key： AWKLAYYEBPLDMN-UHFFFAOYSA-N
- SMILES： BrC1=C(C)N=C(C(=O)OCC)C(C(F)F)=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 3.1
Topological Polar Surface Area: 39.2

Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029056095-1g	Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-carboxylate	1805936-31-5	97%	1g	$1,445.30	2022-04-01

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Additional information on Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-carboxylate

Comprehensive Overview of Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-carboxylate (CAS No. 1805936-31-5)

Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-carboxylate (CAS No. 1805936-31-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an ethyl carboxylate group, enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-carboxylate has surged due to their role in developing next-generation pharmaceuticals. Researchers are particularly interested in its potential to modulate enzyme activity and improve drug bioavailability. The difluoromethyl group, for instance, is known to enhance metabolic stability, a hot topic in medicinal chemistry discussions. This aligns with the growing trend of optimizing small-molecule drugs for better therapeutic outcomes.

From an industrial perspective, CAS No. 1805936-31-5 is often explored for its applications in crop protection chemicals. The agrochemical sector values its structural motifs for designing pesticides with improved efficacy and environmental safety. The bromine atom in the compound facilitates further functionalization, enabling the creation of tailored solutions for pest resistance management—a pressing concern in modern agriculture.

The synthesis of Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-carboxylate involves multi-step processes, including halogenation and esterification. Advanced techniques like microwave-assisted synthesis and flow chemistry are increasingly adopted to improve yield and purity, addressing the industry's focus on green chemistry and sustainability. These methods resonate with the broader scientific community's emphasis on reducing waste and energy consumption.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with stringent quality standards. Such rigorous testing is vital for its use in high-value chemical manufacturing, where consistency and purity are paramount. The compound's stability under various conditions also makes it a reliable candidate for long-term storage and transportation.

In the context of AI-driven drug discovery, Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-carboxylate is frequently cited in computational studies. Its structural features are leveraged to train machine learning models for predicting molecular interactions, a trending topic in cheminformatics. This intersection of chemistry and technology highlights the compound's relevance in cutting-edge research.

For suppliers and manufacturers, ensuring the availability of CAS No. 1805936-31-5 in bulk quantities is essential to meet the demands of contract research organizations (CROs) and pharmaceutical companies. Custom synthesis services are also gaining traction, catering to the need for tailor-made intermediates in niche applications. This trend underscores the compound's versatility and commercial viability.

In summary, Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-carboxylate (CAS No. 1805936-31-5) stands at the forefront of innovation in multiple scientific domains. Its applications span from drug development to agrochemical design, driven by its unique chemical properties and adaptability. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.